Cas no 21716-49-4 (3-methoxy-1-methyl-1H-Indole-2-carboxylic acid)
21716-49-4 structure
Product Name:3-methoxy-1-methyl-1H-Indole-2-carboxylic acid
CAS No:21716-49-4
MF:C11H11NO3
MW:205.209943056107
CID:1109109
PubChem ID:12619892
Update Time:2025-04-20
3-methoxy-1-methyl-1H-Indole-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 3-methoxy-1-methyl-1H-Indole-2-carboxylic acid
- DB-411156
- 21716-49-4
- SCHEMBL10412134
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- Inchi: 1S/C11H11NO3/c1-12-8-6-4-3-5-7(8)10(15-2)9(12)11(13)14/h3-6H,1-2H3,(H,13,14)
- InChI Key: XHJXRFJZYJVAEU-UHFFFAOYSA-N
- SMILES: O(C)C1=C(C(=O)O)N(C)C2C=CC=CC=21
Computed Properties
- Exact Mass: 205.07389321g/mol
- Monoisotopic Mass: 205.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 51.5Ų
3-methoxy-1-methyl-1H-Indole-2-carboxylic acid Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
21716-49-4 (3-methoxy-1-methyl-1H-Indole-2-carboxylic acid) Related Products
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